
CAS number and molecular formula of 3,5-
Dimethoxy-4'-iodobenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3,5-Dimethoxy-4'-

iodobenzophenone

Cat. No.: B1359022 Get Quote

An In-depth Technical Guide to 3,5-Dimethoxy-
4'-iodobenzophenone
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 3,5-Dimethoxy-4'-iodobenzophenone is not a commercially available compound

and has limited information in the public domain. This guide provides key information based on

available data for structurally related compounds and established chemical synthesis

principles.

Chemical Identity and Properties
While a specific CAS number for 3,5-Dimethoxy-4'-iodobenzophenone is not publicly

registered, its molecular formula and weight can be determined from its structure. For

comparison, the structural isomer 3,5-Dimethoxy-2'-iodobenzophenone has a reported

molecular weight of 368.17 g/mol . Based on this, the molecular formula and corresponding

weight for the 4'-iodo isomer can be established.

Table 1: Physicochemical Properties of 3,5-Dimethoxy-4'-iodobenzophenone and its

Precursors
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Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number Key Properties

3,5-Dimethoxy-

4'-

iodobenzopheno

ne

C₁₅H₁₃IO₃ 380.17 Not Available Theoretical

3,5-

Dimethoxybenzo

yl chloride

C₉H₉ClO₃ 200.62 17213-57-9

Solid, m.p. 43-46

°C, b.p. 157-158

°C/16 mmHg[1]

[2]

Iodobenzene C₆H₅I 204.01 591-50-4
Liquid, b.p. 188.3

°C

Proposed Synthesis Protocol: Friedel-Crafts
Acylation
The most direct and established method for the synthesis of 3,5-Dimethoxy-4'-
iodobenzophenone is the Friedel-Crafts acylation of iodobenzene with 3,5-dimethoxybenzoyl

chloride.[3][4] This electrophilic aromatic substitution reaction is catalyzed by a Lewis acid,

typically aluminum chloride (AlCl₃).

Experimental Protocol:

Materials:

Iodobenzene

3,5-Dimethoxybenzoyl chloride[1][5]

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM) or another suitable inert solvent (e.g., ethylene

dichloride)[6]
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Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser with a gas outlet to an inert gas line is

assembled.

Initial Reagents: The flask is charged with anhydrous aluminum chloride and anhydrous

dichloromethane under an inert atmosphere. The mixture is cooled to 0 °C in an ice bath.

Addition of Acyl Chloride: 3,5-Dimethoxybenzoyl chloride, dissolved in anhydrous

dichloromethane, is added dropwise to the stirred suspension of aluminum chloride. The

mixture is stirred at 0 °C for 30 minutes to allow for the formation of the acylium ion complex.

Addition of Iodobenzene: Iodobenzene, dissolved in anhydrous dichloromethane, is then

added dropwise to the reaction mixture at 0 °C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for several hours. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, the reaction mixture is carefully poured into a beaker

containing crushed ice and concentrated hydrochloric acid to decompose the aluminum

chloride complex.

Extraction: The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed sequentially with dilute

hydrochloric acid, saturated sodium bicarbonate solution, and brine.
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Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or

sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

Purification: The crude product is then purified by column chromatography on silica gel or by

recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate)

to yield pure 3,5-Dimethoxy-4'-iodobenzophenone.

Characterization: The structure and purity of the synthesized compound should be confirmed

using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR

Spectroscopy.

Experimental Workflow and Diagrams
Diagram 1: Synthesis of 3,5-Dimethoxybenzoyl chloride

3,5-Dimethoxybenzoic Acid

Heat (90°C)

Thionyl Chloride (SOCl₂)
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3,5-Dimethoxybenzoyl Chloride

Click to download full resolution via product page

Caption: Preparation of the acylating agent.

Diagram 2: Friedel-Crafts Acylation Workflow
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Caption: Step-by-step workflow for synthesis.
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Diagram 3: Logical Relationship of Friedel-Crafts Acylation

3,5-Dimethoxybenzoyl Chloride

Formation of Acylium Ion
[ (CH₃O)₂C₆H₃CO⁺ ]

AlCl₃

Electrophilic Aromatic Substitution

Iodobenzene

3,5-Dimethoxy-4'-iodobenzophenone

Click to download full resolution via product page

Caption: Key steps in the reaction mechanism.

Potential Research Applications
Benzophenone derivatives are a well-studied class of compounds with a wide range of

applications, including as photoinitiators, in fragrance, and as building blocks in medicinal

chemistry. The introduction of an iodine atom provides a handle for further chemical

modifications, such as Suzuki or Sonogashira cross-coupling reactions, allowing for the

synthesis of more complex molecules. Dimethoxy-substituted aromatic rings are also found in

numerous biologically active natural products and synthetic drugs.

The synthesis of 3,5-Dimethoxy-4'-iodobenzophenone would be the first step for researchers

to investigate its potential biological activities, such as anticancer, antiviral, or enzyme inhibitory

properties. This guide provides the foundational information for the synthesis and

characterization of this novel compound, enabling further research into its properties and

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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